Cas no 190248-42-1 (5-hydrazinyl-2-methoxybenzoic acid)

• Product Name: 5-hydrazinyl-2-methoxybenzoic acid
• CAS No: 190248-42-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD08272091
• CID: 115773
• PubChem ID: 20567079
• Update Time: 2025-06-08

5-hydrazinyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-hydrazinyl-2-methoxy-
• 5-hydrazinyl-2-methoxyBenzoic acid
• 3-carboxy-4-methoxyphenylhydrazine
• 5-HYDRAZINO-2-METHOXY-BENZOIC ACID
• Benzoic acid,5-hydrazinyl-2-methoxy
• 5-HYDRAZINYL-2-METHOXYBENZOICACID
• DTXSID60608804
• EN300-248291
• 2-methoxy-5-hydrazinobenzoic acid
• AB44342
• FT-0769459
• 190248-42-1
• SCHEMBL11368920
• AKOS006286010
• 5-hydrazinyl-2-methoxybenzoic acid

• MDL： MFCD08272091
• Inchi： 1S/C8H10N2O3/c1-13-7-3-2-5(10-9)4-6(7)8(11)12/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key： OWKMLKJUIQBWLD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(=O)O)NN

Computed Properties

• Exact Mass: 182.06900
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 84.58000
• LogP: 1.45230

Additional information on 5-hydrazinyl-2-methoxybenzoic acid

Introduction to 5-hydrazinyl-2-methoxybenzoic acid (CAS No. 190248-42-1)

5-hydrazinyl-2-methoxybenzoic acid, with the chemical identifier CAS No. 190248-42-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a hydrazinyl substituent at the 5-position and a methoxy group at the 2-position of a benzoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The hydrazinyl moiety in 5-hydrazinyl-2-methoxybenzoic acid introduces reactivity that is highly relevant to medicinal chemistry, particularly in the formation of hydrazones and other heterocyclic derivatives. These derivatives have been extensively studied for their potential biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable preparations of this compound, facilitating its incorporation into drug discovery programs.

The methoxy group at the 2-position of the benzoic acid ring further modulates the electronic and steric properties of the molecule. This substitution pattern is commonly observed in biologically active compounds, where it can influence binding affinity to target enzymes or receptors. In particular, the combination of a hydrazinyl group and a methoxy substituent has been explored in the design of kinase inhibitors and other small-molecule drugs.

Recent studies have highlighted the utility of 5-hydrazinyl-2-methoxybenzoic acid as a precursor in the synthesis of heterocyclic compounds. For instance, its reaction with various carbonyl compounds has been used to generate tetrazoles and triazoles, which are known for their pharmacological significance. These heterocycles have shown promise in preclinical studies as modulators of pathways involved in neurodegeneration and autoimmune diseases.

In addition to its role as a synthetic intermediate, 5-hydrazinyl-2-methoxybenzoic acid has been investigated for its potential applications in material science. The presence of both polar functional groups (the carboxylic acid and hydrazinyl moieties) allows for interactions with various matrices, making it suitable for use in polymer chemistry and surface modifications. Researchers have explored its incorporation into hydrogels and coatings that exhibit enhanced biocompatibility and mechanical stability.

The pharmaceutical industry has shown particular interest in derivatives of 5-hydrazinyl-2-methoxybenzoic acid due to their structural similarity to known therapeutic agents. For example, modifications at the 3-position or 4-position of the benzoic ring have led to compounds with improved pharmacokinetic profiles. Furthermore, computational modeling studies have predicted that certain derivatives may exhibit higher binding affinity to specific protein targets compared to their parent compound.

Industrial-scale production of 5-hydrazinyl-2-methoxybenzoic acid has been optimized through continuous flow chemistry techniques, which offer advantages such as increased yield and reduced environmental impact. These advancements align with global trends toward sustainable manufacturing practices in the chemical industry. Additionally, green chemistry principles have been applied to minimize waste generation during synthesis, ensuring that processes are both efficient and environmentally responsible.

The biological activity of 5-hydrazinyl-2-methoxybenzoic acid has been further explored through structure-activity relationship (SAR) studies. By systematically varying substituents on the benzoic acid core, researchers have identified key structural features that enhance biological potency. These findings provide valuable insights for future drug design efforts aimed at developing next-generation therapeutics.

Emerging research also suggests potential applications of 5-hydrazinyl-2-methoxybenzoic acid in diagnostic imaging techniques. Its ability to form stable complexes with metal ions has been exploited in the development of contrast agents for magnetic resonance imaging (MRI). Such applications could revolutionize diagnostic medicine by providing more accurate and detailed images of internal bodily structures.

In conclusion, 5-hydrazinyl-2-methoxybenzoic acid (CAS No. 190248-42-1) is a versatile compound with broad applications across pharmaceuticals, materials science, and diagnostic imaging. Its unique structural features make it an invaluable building block for synthetic chemists and an attractive candidate for further biological evaluation. As research continues to uncover new uses for this molecule, its importance in modern science is likely to grow even further.